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Compound of Interest

Compound Name: 6-Fluoronaphthalen-2-OL

Cat. No.: B077081 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the proper disposal

procedures for 6-Fluoronaphthalen-2-OL, a fluorinated naphthalene derivative. Adherence to

these protocols is critical due to the potential hazards associated with this class of compounds.

Chemical Safety and Hazard Information
While a comprehensive Safety Data Sheet (SDS) with detailed disposal instructions for 6-
Fluoronaphthalen-2-OL is not readily available, information from suppliers and related

compounds indicates that it should be handled as a hazardous substance. Aromatic amines

and fluorinated organic compounds are known for their potential toxicity, irritation, and

environmental persistence.[1] Therefore, treating 6-Fluoronaphthalen-2-OL with a high

degree of caution is imperative.

Key Hazard Information:
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Property Value Source

Molecular Weight 162.16 g/mol [2]

Pictograms GHS07 (Exclamation mark) [2]

Signal Word Warning [2]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2]

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spr

ay), P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing)

[2]

Storage Sealed in dry, 2-8°C [2]

Incompatible Materials

Strong oxidizing agents, strong

reducing agents, strong acids,

acid anhydrides, acid chlorides

[3]

Experimental Protocol: Spill and Decontamination
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Materials:

Inert absorbent material (e.g., vermiculite, sand, diatomite)[4][5]

Hazardous waste container (properly labeled)
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Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Decontamination solution (e.g., appropriate solvent)

Spill containment supplies (e.g., dikes)

Procedure:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.[4]

Containment: For larger spills, use spill containment materials to prevent the spread of the

substance.[5]

Absorption: Cover the spill with an inert absorbent material.[4][5]

Collection: Carefully collect the absorbed material and any contaminated debris using non-

sparking tools and place it into a designated hazardous waste container.[1][3]

Decontamination: Clean the spill area with a suitable solvent or decontamination solution. All

cleaning materials must also be collected as hazardous waste.[1]

Reporting: Report the spill to the laboratory supervisor and the institution's Environmental

Health and Safety (EHS) office.[1]

Disposal Workflow
The proper disposal of 6-Fluoronaphthalen-2-OL must be handled in accordance with

institutional and regulatory guidelines. The following workflow outlines the necessary steps for

safe disposal.
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Step 1: Segregation and Storage

Step 2: Waste Collection

Solid Waste

Collect solid residues

Liquid Waste

Collect solutions in a separate sealed container

Contaminated PPE & Labware

Collect contaminated items

Step 3: Labeling

Step 4: Arrange for Pickup

Contact EHS Office

Schedule waste pickup

Properly Labeled Hazardous Waste Container

Ensure clear labeling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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